Cas no 62581-21-9 (Piperidinium, 3-carboxy-1,1-dimethyl-, chloride)

• Product Name: Piperidinium, 3-carboxy-1,1-dimethyl-, chloride
• CAS No: 62581-21-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 439394
• PubChem ID: 44382203
• Update Time: 2025-04-19

Piperidinium, 3-carboxy-1,1-dimethyl-, chloride Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethylpiperidin-1-ium-3-carboxylic acid,chloride
• Piperidinium, 3-carboxy-1,1-dimethyl-, chloride
• 62581-21-9
• CHEMBL352658
• 3-Carboxy-1,1-dimethylpiperidin-1-ium chloride
• DTXSID50658611

• Inchi： 1S/C8H15NO2.ClH/c1-9(2)5-3-4-7(6-9)8(10)11;/h7H,3-6H2,1-2H3;1H
• InChI Key： LXZKZZTXUVBBMN-UHFFFAOYSA-N
• SMILES： [Cl-].OC(C1CCC[N+](C)(C)C1)=O

Computed Properties

• Exact Mass: 176.9618
• Monoisotopic Mass: 193.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 36.97